Cas no 83363-32-0 (1H-Indole, 4-(1-methyl-3-piperidinyl)-, (E)-2-butenedioate (2:1))

• Product name: 1H-Indole, 4-(1-methyl-3-piperidinyl)-, (E)-2-butenedioate (2:1)
• CAS No: 83363-32-0
• MF: C₃₂H₄₀N₄O₄
• MW: 544.684408187866
• CID: 988784
• PubChem ID: 6448164

1H-Indole, 4-(1-methyl-3-piperidinyl)-, (E)-2-butenedioate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-(1-methyl-3-piperidinyl)-, (E)-2-butenedioate (2:1)
• (E)-but-2-enedioic acid,4-(1-methylpiperidin-3-yl)-1H-indole
• 4-(1-Methylpiperidin-3-yl)-1H-indole fumarate
• 83363-32-0
• 4-(1-Methyl-3-piperidinyl)-1H-indole (2E)-2-butenedioate (2:1)
• 4-(1-Methyl-3-piperidinyl)-1H-indole (E)-2-butenedioate (2:1)

• Inchi： InChI=1S/2C14H18N2.C4H4O4/c2*1-16-9-3-4-11(10-16)12-5-2-6-14-13(12)7-8-15-14;5-3(6)1-2-4(7)8/h2*2,5-8,11,15H,3-4,9-10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
• InChI Key： LVCIZVOLHLNGJR-WXXKFALUSA-N
• SMILES： CN1CCCC(C1)C2=C3C=CNC3=CC=C2.CN1CCCC(C1)C2=C3C=CNC3=CC=C2.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 544.30495577g/mol
• Monoisotopic Mass: 544.30495577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų